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Compound of Interest

Compound Name: Triacontyl acetate

Cat. No.: B1608528 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical compounds are paramount. This guide provides essential safety

protocols, operational procedures, and disposal plans for Triacontyl acetate, a long-chain

ester.

Triacontyl acetate is generally considered to have low acute and chronic toxicity, though it

may cause mild eye and skin irritation upon contact. It is a combustible solid but does not have

a flash point listed under standard conditions.[1] Adherence to proper laboratory safety

practices is crucial to minimize exposure and ensure a safe working environment.

Chemical and Physical Properties
A summary of the known physical and chemical properties of Triacontyl acetate is presented

below. This data is essential for understanding the compound's behavior and potential hazards.
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Property Value

Molecular Formula C₃₂H₆₄O₂

Molecular Weight 480.85 g/mol [1]

Appearance Colorless liquid or solid

Boiling Point 436.4°C at 760 mmHg

Flash Point 191.2°C

Density 0.858 g/cm³

Vapor Pressure 8.11E-08 mmHg at 25°C

Solubility
Soluble in organic solvents (e.g., ethanol,

chloroform, benzene); Insoluble in water

Storage Temperature 2-8°C[1]

Personal Protective Equipment (PPE)
The following personal protective equipment should be worn when handling Triacontyl acetate
to prevent skin and eye exposure.

Equipment Specification Purpose

Eye Protection

Safety glasses with side

shields or chemical safety

goggles

Protects eyes from dust and

potential splashes.

Hand Protection Nitrile gloves Minimizes skin contact.

Respiratory Protection
Type N95 (US) or equivalent

respirator

Recommended when handling

the powder form to avoid

inhalation.

Body Protection Laboratory coat
Protects clothing and skin from

contamination.
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Experimental Protocol: Handling and Storage
Adherence to the following step-by-step procedures will ensure the safe handling and storage

of Triacontyl acetate in a laboratory setting.

1. Preparation and Engineering Controls:

Ensure a well-ventilated work area. For procedures that may generate dust, use a chemical
fume hood.
Locate the nearest safety shower and eyewash station before beginning work.
Have a chemical spill kit readily available.

2. Donning Personal Protective Equipment (PPE):

Put on a laboratory coat.
Wear safety glasses with side shields or chemical safety goggles.
Put on nitrile gloves.
If weighing or transferring the solid form where dust may be generated, wear an N95
respirator.

3. Handling the Compound:

Avoid direct contact with skin, eyes, and clothing.
Do not inhale dust.
Use a spatula or other appropriate tools to handle the solid material.
For dissolving, add the solid to the solvent slowly and stir to avoid splashing.

4. Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[2]
The recommended storage temperature is between 2-8°C.[1]
Keep away from strong oxidizing agents.[2]

Disposal Plan
Proper disposal of Triacontyl acetate and associated waste is critical to prevent environmental

contamination and ensure regulatory compliance.

1. Waste Segregation and Collection:
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Collect all waste containing Triacontyl acetate, including unused product, contaminated
consumables (e.g., weighing boats, pipette tips), and contaminated PPE, in a designated,
leak-proof container.
Label the container clearly as "Non-hazardous Chemical Waste" and specify the contents
("Triacontyl acetate").[3]

2. Disposal of Empty Containers:

Triple-rinse empty containers with a suitable organic solvent.
Dispose of the rinsate as chemical waste.
Deface the label on the empty container before disposing of it in the regular trash.[4]

3. Final Disposal:

While Triacontyl acetate is not classified as a hazardous waste under federal regulations, it
is the generator's responsibility to make a final waste determination.[5]
Dispose of the collected chemical waste through your institution's environmental health and
safety (EHS) office or a licensed chemical waste disposal contractor.
Do not dispose of solid Triacontyl acetate in laboratory trash cans.[4]

Workflow for Handling Triacontyl Acetate
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Preparation

Handling
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Disposal

Don PPE:
- Lab Coat

- Safety Glasses
- Nitrile Gloves

- N95 Respirator (if needed)

Prepare Workspace:
- Ensure good ventilation
- Locate safety equipment

Weighing and Transfer
(in fume hood if dusty)

Dissolving in Solvent

Store in a cool,
dry, well-ventilated area

(2-8°C)

Clean Workspace

Collect Waste:
- Unused chemical

- Contaminated items

Label Waste Container

Dispose via EHS
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Caption: Workflow for the safe handling and disposal of Triacontyl acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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